Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C13H15NO3/c1-2-17-13(16)14-9-11(15)8-12(14)10-6-4-3-5-7-10/h3-7,12H,2,8-9H2,1H3
• InChI Key: NUNVKJYNCZZLFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CC(=O)CC1C2=CC=CC=C2

Description

Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate is a heterocyclic compound with the molecular formula C₁₃H₁₅NO₃ and a molecular weight of 233.26 g/mol . This compound is part of the pyrrolidine family, which is known for its versatile applications in medicinal chemistry and drug discovery .

Preparation Methods

The synthesis of Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate typically involves the cyclization of appropriate precursors. One common method includes the reaction of a 2-cyanoacetamide derivative with chloroacetonitrile in the presence of triethylamine under reflux conditions in 1,4-dioxane . Industrial production methods often utilize microwave-assisted organic synthesis (MAOS) to enhance synthetic efficiency and yield .

Chemical Reactions Analysis

Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the carbonyl carbon, often using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: This compound is used in the study of enzyme inhibition and protein-ligand interactions.

Industry: This compound is used in the production of fine chemicals and as an intermediate in organic synthesis.

Mechanism of Action

The mechanism of action of Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring structure allows it to fit into the active sites of these targets, thereby inhibiting their activity or altering their function . This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate can be compared to other pyrrolidine derivatives, such as:

Pyrrolidin-2-one: Known for its antimicrobial and anticancer activities.

Pyrrolidin-2,5-dione: Used in the synthesis of pharmaceuticals and agrochemicals.

Prolinol: A chiral building block in asymmetric synthesis.

What sets this compound apart is its unique combination of a phenyl group and an ethyl ester, which enhances its chemical reactivity and potential for diverse applications .